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Compound of Interest

Compound Name: 4-lodo-1-isopropyl-1H-pyrazole

Cat. No.: B1592418

An In-Depth Technical Guide to the Safe Handling of 4-lodo-1-isopropyl-1H-pyrazole

For researchers and drug development professionals, the introduction of novel chemical
entities into the laboratory workflow necessitates a comprehensive understanding of their
safety profiles. 4-lodo-1-isopropyl-1H-pyrazole, a heterocyclic compound utilized in synthetic
chemistry, is one such material where a robust safety protocol is not merely a recommendation
but a prerequisite for responsible research. This guide provides an in-depth analysis of its
hazards and outlines the necessary protocols for its safe handling, storage, and emergency
management, moving beyond a standard Safety Data Sheet (SDS) to explain the causality
behind each critical safety recommendation.

Substance Identification and Key Properties

4-lodo-1-isopropyl-1H-pyrazole is a solid organic compound. Its identity and fundamental
properties are summarized below, providing the foundational information for a thorough risk
assessment.
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Identifier Data Reference
Chemical Name 4-lodo-1-isopropyl-1H-pyrazole  [1]

CAS Number 313350-82-2 [1]I2]
Molecular Formula CeHolN2 [1]
Molecular Weight 236.05 g/mol [1]

Physical Form Solid

) For R&D use only. Not for
Primary Use N [1][2]
medicinal or household use.

GHS Hazard Profile and Classification

The Globally Harmonized System (GHS) provides a universal framework for classifying the
hazards of chemical substances. 4-lodo-1-isopropyl-1H-pyrazole is classified as a hazardous
substance, primarily due to its corrosive and irritant properties.[2]

Signal Word: Danger[2]
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GHS Classification

Hazard Code

Hazard Statement

Implication for
Researchers

Skin Irritation,

Category 2

H315

Causes skin irritation

Direct contact can
lead to inflammation,
redness, and
discomfort. Prolonged
or repeated exposure
may cause more
severe dermatitis.

Serious Eye Damage,

Category 1

H318

Causes serious eye

damage

This is the most
severe hazard
classification. Contact
with the eyes, even
from small amounts of
dust, can cause
irreversible tissue
damage and potential
blindness. Standard
safety glasses are
insufficient; chemical
splash goggles are

mandatory.

Specific Target Organ
Toxicity — Single
Exposure, Category 3

H335

May cause respiratory

irritation

Inhalation of the dust
can irritate the nose,
throat, and lungs,
leading to coughing,
shortness of breath,
and inflammation of

the respiratory tract.

The causality for stringent handling protocols is directly linked to these classifications. The

Category 1 eye damage potential, in particular, dictates that eye protection is the most critical

piece of personal protective equipment.
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Proactive Risk Management: Engineering Controls
and PPE

A multi-layered approach to safety, starting with the work environment itself, is essential for
mitigating the risks associated with this compound.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate researchers from the chemical hazard. Their
implementation is non-negotiable when handling 4-lodo-1-isopropyl-1H-pyrazole.

e Chemical Fume Hood: All handling of the solid, including weighing, transferring, and
preparing solutions, must be conducted inside a certified chemical fume hood. This prevents
the inhalation of airborne dust particles, directly addressing the H335 respiratory irritation
hazard.[2]

e Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
diluted and removed from the breathing zone of personnel.[2]

» Emergency Equipment: An operational safety shower and eyewash station must be located
in immediate proximity to the handling area. The severity of the H318 "Causes serious eye
damage" hazard means that immediate and prolonged flushing of the eyes (at least 15
minutes) is the only effective first-aid measure to prevent permanent injury.[2]

Personal Protective Equipment (PPE): Essential Barrier
Protection

PPE provides the final barrier between the researcher and the chemical. The selection of
appropriate PPE must be based directly on the substance's GHS hazards.[2][3]
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PPE Type

Specification

Rationale and Justification

Eye/Face Protection

Chemical safety goggles

Due to the H318 (Causes
serious eye damage)
classification, standard safety
glasses with side shields are
inadequate. Goggles provide a
complete seal around the
eyes, protecting against
airborne dust and accidental

splashes.

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile)

To prevent skin contact and
address the H315 (Causes
skin irritation) hazard. Gloves
should be inspected for
integrity before each use and
disposed of after handling the
material. Proper glove removal
technique is critical to avoid

skin contamination.[4]

Skin and Body Protection

Laboratory coat

A standard lab coat is required
to protect against incidental
contact with skin and to
prevent contamination of

personal clothing.

Respiratory Protection

Not typically required if used in

a fume hood

If engineering controls (i.e., a
fume hood) are not available
or are malfunctioning, a
NIOSH-approved respirator
with a particulate filter would
be necessary. However, the
primary control method should
always be a functional fume
hood.
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Standard Operating Procedures: Handling and
Storage

Adherence to standardized protocols is key to ensuring safety and experimental reproducibility.

Protocol for Safe Handling and Weighing

o Preparation: Don all required PPE (chemical goggles, nitrile gloves, lab coat) before entering
the designated handling area.

o Work Area: Confirm the chemical fume hood is operational. Place all necessary equipment
(spatula, weigh boat, container) inside the hood.

o Transfer: Carefully open the main container inside the hood. Use a clean spatula to transfer
the desired amount of the solid to a weigh boat. Perform this action slowly and deliberately to
minimize the generation of airborne dust.

o Closure: Securely close the main container immediately after transfer.

o Cleanup: Wipe down the spatula and the work surface inside the hood with a damp cloth to
collect any residual dust. Dispose of the cloth and any contaminated items (e.g., weigh boat,
gloves) in a designated hazardous waste container.

e Hand Washing: After completing the work and removing PPE, wash hands thoroughly with
soap and water.[2]

Conditions for Safe Storage

Proper storage is crucial for maintaining the chemical's integrity and preventing accidental
exposure.

» Container: Store in the original, tightly closed container.[2]
e Environment: The storage location must be a dry, cool, and well-ventilated area.[2]

e Segregation: Store away from incompatible materials, such as strong oxidizing agents, and
foodstuff containers.[2][5]
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¢ Security: The substance should be stored in a locked cabinet or area to restrict access to
authorized personnel only, as recommended by the P405 "Store locked up” statement.[2]

+ Classification: The compound is classified under Storage Class 11 for combustible solids.[6]

Emergency Response Protocols

In the event of an exposure or spill, a rapid and informed response is critical.

INCIDENT OCCURS

(Spill or Exposure)

Expogure Event Spill Event

Assess Spill Size & Location

Personnel Exposure

Identify Exposure Type

Inhalation

SKIN CONTACT:
1. Immediately wash with plenty of water.
2. Remove contaminated clothing.
3. Seek medical help if irritation occurs.

NAATON ST S s e oy
1. Move person to fresh air. : .
2. Keep comfortable for breathing.
3. Get medical help if unwell.

EYE CONTACT:
1. Immediately rinse with water for at least 15 mins.
2. Remove contact lenses if possible.
3. GET IMMEDIATE MEDICAL HELP.

Large Spill / Outside Containment:
1. Evacuate immediate area.
2. Alert others and call emergency services.
3. Prevent entry into drains.

2. Avoid dust formation.
3. Collect material with damp cloth/absorbent.
4. Place in sealed container for disposal.

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving 4-lodo-1-isopropyl-1H-
pyrazole.

First-Aid Measures

The following actions should be taken immediately upon exposure.[2]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.chemicalbook.com/msds/4-iodo-1-isopropyl-1h-pyrazole.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/bml00244
https://www.benchchem.com/product/b1592418?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592418?utm_src=pdf-body
https://www.benchchem.com/product/b1592418?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-iodo-1-isopropyl-1h-pyrazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. If the person feels unwell, get medical help.[2]

If on Skin: Take off contaminated clothing immediately. Wash the affected area with plenty of
soap and water. If skin irritation occurs, get medical help.[2]

If in Eyes: This is a medical emergency. Immediately rinse the eyes with water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.
Continue rinsing. Seek immediate medical attention from an ophthalmologist.[2]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting and Accidental Release

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[2]
Firefighters must wear a self-contained breathing apparatus (SCBA) as hazardous
combustion products like nitrogen oxides, carbon oxides, and hydrogen iodide may be
generated.[4]

Spill: For a small spill, avoid dust formation.[2] Carefully collect the material and place it in a
suitable, closed container for disposal. Prevent the chemical from entering drains, as its
environmental impact has not been fully determined.[2]

Toxicological and Disposal Considerations

Toxicology: The toxicological properties of 4-lodo-1-isopropyl-1H-pyrazole have not been
fully investigated.[5] The known hazards are derived from its GHS classification as a skin
irritant, a cause of serious eye damage, and a respiratory irritant.[2] No data is available
regarding carcinogenicity, mutagenicity, or reproductive toxicity.[7] Therefore, it must be
handled with the assumption that it could have other unknown chronic effects, reinforcing the
need for stringent exposure controls.

Disposal: This material and its container must be disposed of as hazardous waste.[2]
Disposal should be carried out by a licensed professional waste disposal service and in
accordance with all applicable federal, state, and local environmental regulations.[3] Do not
allow the material to be released into the environment.[2]
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Conclusion

4-lodo-1-isopropyl-1H-pyrazole is a valuable research chemical that presents significant,
manageable hazards. Its potential to cause serious and irreversible eye damage is the most
critical risk that must be addressed through mandatory engineering controls and appropriate
PPE, specifically chemical safety goggles. By understanding the causality behind the safety
protocols—Iinking the H-statements to specific handling procedures, PPE selection, and
emergency actions—researchers can confidently and responsibly incorporate this compound
into their work, ensuring both personal safety and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [4-lodo-1-isopropyl-1H-pyrazole safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592418#4-iodo-1-isopropyl-1h-pyrazole-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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